Cas no 85111-44-0 ( )

• Product Name: &nbsp
• CAS No: 85111-44-0
• MF: C₁₇H₁₁NS
• MW: 261.340942621231
• CID: 990024
• PubChem ID: 237070
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzothiophen-2-yl)quinoline
• 2-benzothienylquinoline
• 85111-44-0
• NCGC00184239-01
• CHEMBL2134265
• NSC-40283
• NCGC00184239-02
• 2-(1-benzothien-2-yl)quinoline
• SCHEMBL2208526
• Quinoline, 2-benzo[b]thien-2-yl-
• AQ-738/42399562
• DTXSID10285043
• Quinoline, 2-(2-thianaphthenyl)-
• NSC40283
• (benzo[b]thiophen-2-yl)quinoline
•  

• Inchi： 1S/C17H11NS/c1-3-7-14-12(5-1)9-10-15(18-14)17-11-13-6-2-4-8-16(13)19-17/h1-11H
• InChI Key： WIODVQPPNKPCJA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 261.06100
• Monoisotopic Mass: 261.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 5.11650